N-(2-methoxyphenethyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide

• IUPAC Name: N-[2-(2-methoxyphenyl)ethyl]-2-(4-methyl-6-oxopyrimidin-1-yl)acetamide
• InChI: InChI=1S/C16H19N3O3/c1-12-9-16(21)19(11-18-12)10-15(20)17-8-7-13-5-3-4-6-14(13)22-2/h3-6,9,11H,7-8,10H2,1-2H3,(H,17,20)
• InChI Key: UXGYPCYEPJUKPA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N(C=N1)CC(=O)NCCC2=CC=CC=C2OC
• Molecular Formula: C16H19N3O3
• Molecular Weight: 301.34 g/mol

Description

N-(2-methoxyphenethyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide, also known as O-2050, is a novel synthetic opioid compound that has gained significant attention in the scientific community due to its potential as a painkiller. This compound is structurally similar to other opioid drugs such as fentanyl and morphine, but its unique chemical structure has led to its investigation as a potential alternative to traditional opioids.

Scientific Research Applications

Synthesis and Biological Activities

N-(2-methoxyphenethyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide is involved in the synthesis of various biologically active compounds. Su et al. (1986) reported the synthesis of aminopterin analogs, including 5-deazaaminopterin and its 5-methyl analogue, showing significant anticancer activity. These compounds were synthesized using novel pyrimidine to pyrido[2,3-d]pyrimidine ring transformation reactions, indicating the compound's role in developing anticancer agents (Su, T. et al., 1986).

Antimicrobial Activities

The compound is also a key intermediate in synthesizing antimicrobial agents. For instance, Hossan et al. (2012) synthesized a series of pyridines, pyrimidinones, oxazinones, and their derivatives, exhibiting good antibacterial and antifungal activities (Hossan, A. et al., 2012). Similarly, Debnath and Ganguly (2015) synthesized and evaluated a series of N-aryl acetamide derivatives for their antibacterial and antifungal activities, highlighting the potential of the compound in antimicrobial research (Debnath, B. & Ganguly, S., 2015).

Herbicidal and Pesticidal Applications

In the agricultural sector, derivatives of this compound have been explored for herbicidal and pesticidal activities. Banks and Robinson (1986) studied the reception and activity of chloroacetamide herbicides, including acetochlor, on wheat straw, indicating the compound's potential in agricultural applications (Banks, P. A. & Robinson, E. L., 1986).

Radioligand Imaging

Dollé et al. (2008) reported on the radiosynthesis of [18F]PBR111, a selective radioligand for imaging the translocator protein (18 kDa) with PET. This research indicates the use of the compound in developing diagnostic tools in medical imaging (Dollé, F. et al., 2008).

Anticonvulsant Agents

Severina et al. (2020) explored the synthesis of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine as anticonvulsant agents. This study highlights the potential of the compound in the development of new medications for epilepsy and related disorders (Severina, H. et al., 2020).